(2-Methylimidazo[1,2-a]pyridin-3-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone

• IUPAC Name: 1,5-dioxa-9-azaspiro[5.5]undecan-9-yl-(2-methylimidazo[1,2-a]pyridin-3-yl)methanone
• InChI: InChI=1S/C17H21N3O3/c1-13-15(20-8-3-2-5-14(20)18-13)16(21)19-9-6-17(7-10-19)22-11-4-12-23-17/h2-3,5,8H,4,6-7,9-12H2,1H3
• InChI Key: OTLKQMDLWGVLEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)N3CCC4(CC3)OCCCO4
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol
• CAS No.: 1421468-86-1

Description

The compound “(2-Methylimidazo[1,2-a]pyridin-3-yl)(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)methanone” is a complex organic molecule. It contains an imidazo[1,2-a]pyridine core, which is a fused ring system consisting of an imidazole ring and a pyridine ring. This core is substituted at the 2-position with a methyl group and at the 3-position with a spiro-linked dioxa-9-azaspiro[5.5]undecan-9-yl)methanone group.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridine derivatives can undergo various chemical reactions. For instance, 2-methylimidazo[1,2-a]pyridine can react with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides.

Scientific Research Applications

Synthesis and Structural Analysis

Researchers have developed methods for synthesizing a range of imidazo[1,2-a]pyridine derivatives, which are of interest due to their complex structure and potential biological activity. For instance, a study detailed the one-pot synthesis of low-cost emitters with large Stokes' shifts, including 1,3-diarylated imidazo[1,5-a]pyridine derivatives. These compounds exhibited remarkable optical properties, such as large Stokes' shift ranges and tunable quantum yields, demonstrating their utility in creating luminescent materials (Volpi et al., 2017).

Additionally, novel synthetic approaches have been employed to create extended π-conjugated systems, such as bis-3-aminoimidazo[1,2-a]pyridines. These compounds were synthesized via a pseudo five-component condensation, showcasing the versatility of imidazo[1,2-a]pyridine frameworks in constructing complex molecular architectures (Shaabani et al., 2009).

Antimicrobial and Anticancer Activity

Research into the biological activities of imidazo[1,2-a]pyridine derivatives has highlighted their potential in medicinal chemistry. A series of studies have synthesized and evaluated various derivatives for their antimicrobial and anticancer properties. For example, compounds synthesized from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate displayed significant antimicrobial and anticancer activities, underscoring the therapeutic potential of these molecular structures (Hafez et al., 2016).

Chemical Reactivity and Applications

The reactivity of imidazo[1,2-a]pyridine derivatives has been a subject of interest, with studies exploring their chemical behavior under various conditions. For instance, the reaction of 3-(Dimethylamino)-2H-azirines with 2,3-Pyridinedicarboximide led to the formation of regioisomeric tricyclic adducts, offering insights into the mechanistic aspects of such reactions and their potential applications in synthesizing novel herbicides (Obrech et al., 1988).

Mechanism of Action

The mechanism of action of imidazo[1,2-a]pyridine derivatives can vary depending on their specific structure and the biological target. For example, zolpidem, a medication that contains an imidazo[1,2-a]pyridine core, exerts its hypnotic effect by blocking γ-aminobutyric acid receptors.